1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine

• IUPAC Name: (2-methylsulfanylphenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19N7OS/c1-22-15-14(20-21-22)16(19-11-18-15)23-7-9-24(10-8-23)17(25)12-5-3-4-6-13(12)26-2/h3-6,11H,7-10H2,1-2H3
• InChI Key: MGTYMZXBZTWHCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=CC=CC=C4SC)N=N1
• Molecular Formula: C17H19N7OS
• Molecular Weight: 369.4 g/mol

Description

The compound “1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine” is a nitrogen-containing heterocyclic compound. It belongs to the class of triazolopyrimidines, which are known for their wide range of applications in pharmaceuticals, supramolecular chemistry, organic synthesis, chemical biology, and industry.

Synthesis Analysis

The synthesis of triazolopyrimidines has been a subject of extensive research. The synthetic methodologies for the preparation of this important scaffold can be broadly divided into four categories. The compound could be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines like the compound is characterized by high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability. These features make the substituted triazole motif structurally resembling to the amide bond, mimicking an E or a Z amide bond.

Chemical Reactions Analysis

Triazolopyrimidines are known for their reactivity with a variety of enzymes and receptors, showing versatile biological activities. They are commonly used in medicinal chemistry and are included in the class of antimicrobials due to their well-being profile and excellent therapeutic index.

Physical And Chemical Properties Analysis

Triazolopyrimidines, including the compound , are known for their high chemical stability. They are usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature. They also have a strong dipole moment and the ability to form hydrogen bonds.

Scientific Research Applications

Drug Discovery

. . .

Organic Synthesis

. .

Polymer Chemistry

.

Supramolecular Chemistry

.

Bioconjugation

.

Chemical Biology

.

Fluorescent Imaging

.

Materials Science

.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,3-triazoles, have been found to target a variety of proteins and receptors, playing a critical role in cell survival, growth, differentiation, and tumor formation .

Mode of Action

It is known that 1,2,3-triazoles interact with their targets through various mechanisms, including hydrogen bonding and dipole interactions . These interactions can lead to changes in the conformation and function of the target proteins, potentially altering cellular processes.

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, including those involved in cell survival, growth, differentiation, and tumor formation .

Result of Action

Compounds with similar structures have been found to have a variety of effects, including antitumor activities .

Future Directions

The future directions in the research and development of triazolopyrimidines like the compound could involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential. There is an urge to develop new classes of antibacterial agents to fight multidrug-resistant pathogens. Among the antifungal drugs, conazoles constitute a major class based on azole moiety.